Cas no 368875-09-6 (1H-Inden-1-one,2,3,3a,4,5,6-hexahydro-3a-methyl-, (3aS)-)
368875-09-6 structure
Product Name:1H-Inden-1-one,2,3,3a,4,5,6-hexahydro-3a-methyl-, (3aS)-
CAS No:368875-09-6
MF:C10H14O
MW:150.217563152313
CID:297604
Update Time:2022-07-25
1H-Inden-1-one,2,3,3a,4,5,6-hexahydro-3a-methyl-, (3aS)- Chemical and Physical Properties
Names and Identifiers
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- 1H-Inden-1-one,2,3,3a,4,5,6-hexahydro-3a-methyl-, (3aS)-
- 1H-Inden-1-one,2,3,3a,4,5,6-hexahydro-3a-methyl-,(3aS)-(9CI)
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- Inchi: 1S/C10H14O/c1-10-6-3-2-4-8(10)9(11)5-7-10/h4H,2-3,5-7H2,1H3/t10-/m0/s1
- InChI Key: KXSNHTBGNIRZKG-JTQLQIEISA-N
- SMILES: C1(=O)C2[C@@](C)(CCCC=2)CC1
Computed Properties
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 32
- Rotatable Bond Count: 6
- Complexity: 716
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 52
- XLogP3: 1.5
1H-Inden-1-one,2,3,3a,4,5,6-hexahydro-3a-methyl-, (3aS)- Related Literature
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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